Cas no 512810-01-4 (methyl 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate)

Methyl 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate is a nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. The compound features a methoxy group at the 3-position and a nitro group at the 4-position of the pyrazole ring, contributing to its reactivity and potential as an intermediate in synthetic chemistry. The ester moiety enhances solubility and facilitates further functionalization. Its structural properties make it suitable for developing biologically active molecules, particularly in the design of enzyme inhibitors or pesticidal agents. The compound’s stability under standard conditions and well-defined synthetic route ensure reproducibility for research and industrial applications.
methyl 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate structure
512810-01-4 structure
Product Name:methyl 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate
CAS No:512810-01-4
MF:C8H11N3O5
MW:229.190041780472
MDL:MFCD03074529
CID:2951896
PubChem ID:4125834
Update Time:2025-06-10

methyl 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 2-(3-甲氧基-4-硝基-吡唑-1-基)丙酸甲酯
    • methyl 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate
    • methyl 2-(3-methoxy-4-nitropyrazol-1-yl)propanoate
    • BBL039607
    • STK348988
    • methyl 2-{4-nitro-3-methoxy-1H-pyrazol-1-yl}propanoate
    • methyl2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate
    • 2-(3-Methoxy-4-nitro-pyrazol-1-yl)-propionic acid methyl ester
    • 1H-pyrazole-1-acetic acid, 3-methoxy-alpha-methyl-4-nitro-, methyl ester
    • CS-0272267
    • ALBB-021605
    • AKOS015922379
    • EN300-228259
    • LS-06517
    • AK-968/41170420
    • AKOS000308089
    • MFCD03074529
    • 512810-01-4
    • C8H11N3O5
    • H33105
    • MDL: MFCD03074529
    • Inchi: 1S/C8H11N3O5/c1-5(8(12)16-3)10-4-6(11(13)14)7(9-10)15-2/h4-5H,1-3H3
    • InChI Key: NQZIHBUUPPMPTI-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CN(C(C(=O)OC)C)N=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 229.06987046g/mol
  • Monoisotopic Mass: 229.06987046g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 99.2

methyl 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)propanoate Pricemore >>

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abcr
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abcr
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Enamine
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